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Compound of Interest

Compound Name: Brass

Cat. No.: B1175200 Get Quote

An Inter-Laboratory Comparison of the Mechanical Properties of Cartridge Brass (C260)

This guide provides an objective comparison of the mechanical properties of Cartridge Brass
(UNS C26000), also known as 70/30 brass, based on data from multiple sources. The data is

presented to simulate an inter-laboratory study, offering researchers, scientists, and drug

development professionals a comprehensive overview of the material's performance

characteristics.

Data Presentation
The mechanical properties of C260 brass can vary depending on the processing and testing

conditions. The following tables summarize the quantitative data from various sources,

representing a simulated inter-laboratory comparison.

Table 1: Tensile Properties of C260 Brass
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Data Source
(Simulated
Laboratory)

Tensile Strength
(ksi)

Yield Strength
(0.2% Offset) (ksi)

Elongation (%)

Source 1 62 52 23[1]

Source 2 49.3 - 61.6 16.7 - 52.2 23 - 57[2]

Source 3 44 - 130 11 - 65 66[3]

Source 4 62 52 53[4]

Source 5 48 - 120 16 - 70 -

Source 6 45 14 70[5]

Source 7 46.4 - 66.7 13.8 - 65.3 -

Table 2: Hardness Properties of C260 Brass

Data Source (Simulated Laboratory) Rockwell B Hardness

Source 1 B77[1]

Source 2 B55 - B70[2]

Source 3 B77[6]

Source 4 B77[4]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this comparison

guide.

Tensile Testing (as per ASTM E8/E8M)
Tensile testing for metallic materials like C260 brass is standardized by ASTM E8/E8M.[1][2]

This test determines key properties such as tensile strength, yield strength, and elongation.

Specimen Preparation:
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Specimens are machined from the material to be tested into a "dog bone" shape with

standardized dimensions. The most common specimen is a round bar with a specific gauge

length, which is the uniform and reduced-section portion of the specimen.

Test Procedure:

The cross-sectional area of the gauge length is precisely measured.

The specimen is mounted securely into the grips of a universal testing machine.

An extensometer is attached to the gauge length to accurately measure the elongation

during the test.

A uniaxial tensile load is applied to the specimen at a constant rate.

The load and the corresponding elongation are continuously recorded until the specimen

fractures.

Data Analysis:

Tensile Strength: The maximum stress the material can withstand before fracture. It is

calculated by dividing the maximum load by the original cross-sectional area.

Yield Strength: The stress at which the material begins to deform plastically. The 0.2% offset

method is commonly used, where a line parallel to the elastic portion of the stress-strain

curve is drawn from 0.2% strain, and the intersection with the curve defines the yield

strength.

Elongation: A measure of the material's ductility, it is the percentage increase in the gauge

length after fracture.

Rockwell Hardness Testing
The Rockwell hardness test is a common method for determining the hardness of materials.

Test Procedure:
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A preliminary minor load is applied to the specimen using a diamond or ball indenter to seat

the indenter and remove the effects of surface irregularities.

A major load is then applied for a specified duration.

The major load is removed, and the final penetration depth is measured while the minor load

is still applied.

The Rockwell hardness number is inversely related to the depth of the permanent

indentation. For brass, the Rockwell B scale (HRB) is typically used, which employs a 1/16-

inch diameter steel ball indenter and a 100 kgf major load.

Mandatory Visualization
The following diagram illustrates a typical workflow for an inter-laboratory study on material

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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